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For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Orange 6, also known by its Colour Index designation C.I. 26520, is a synthetic azo

dye belonging to the mordant dye class. Its molecular structure, characterized by a double azo

linkage, allows for the formation of stable complexes with metal salts, or mordants. This

property is fundamental to its primary application in the dyeing of various textiles, where the

mordant acts as a fixing agent to enhance the dye's fastness properties. This technical guide

provides a comprehensive review of the known uses of Mordant Orange 6, with a focus on its

application in textile dyeing. It consolidates available quantitative data, details experimental

protocols, and presents visual representations of key processes to serve as a valuable

resource for researchers and professionals in related fields.

Physicochemical Properties
A summary of the key physicochemical properties of Mordant Orange 6 is presented in the

table below. This data is essential for understanding the dye's behavior in various applications.
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Property Value Reference

C.I. Name Mordant Orange 6, 26520 [1]

Molecular Formula C₁₉H₁₂N₄Na₂O₆S [1]

Molecular Weight 470.37 g/mol [1]

CAS Registry Number 3564-27-0 / 25747-21-1 [1]

Appearance Red-orange powder [1]

Solubility in Water 80 g/L at 80 °C [1]

Solubility in other solvents
Slightly soluble in Ethanol and

Acetone
[1]

Behavior in Concentrated

H₂SO₄

Red-light purple, turns yellow-

light orange upon dilution
[1]

Behavior in Concentrated HCl
Purple, decolorizes upon

standing
[1]

Applications of Mordant Orange 6
The primary and most well-documented application of Mordant Orange 6 is in the dyeing of

protein and polyamide fibers. It is also utilized, to a lesser extent, in other areas.

Textile Dyeing and Printing
Mordant Orange 6 is extensively used for dyeing wool, silk, nylon, leather, and fur.[1] It can be

applied to loose fibers, yarns, and fabrics. The dyeing process relies on the formation of a

coordination complex between the dye, a metal mordant, and the fiber. The choice of mordant

significantly influences the final color and fastness properties of the dyed textile.

Color Variation with Different Mordants:
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Mordant Resulting Color on Wool Reference

Aluminum Brilliant orange to dark orange [1]

Chromium Dark red-light orange [1]

Fastness Properties on Wool:

The following table summarizes the fastness properties of wool dyed with Mordant Orange 6
according to ISO and AATCC standards. Fastness is rated on a scale of 1 to 5 (or 8 for light

fastness), with higher numbers indicating better fastness.

Fastness Test
ISO Standard
Rating

AATCC Standard
Rating

Reference

Ironing 3 3 [1]

Light Fastness 6 5-6 [1]

Fulling 4 4 [1]

Perspiration 2 5 [1]

Soaping 5 4-5 [1]

Water 4-5 - [1]

Alkali 5 - [1]

Acid - 5 [1]

A study by Ding and Freeman (2017) demonstrated that Mordant Orange 6 can also be

effectively applied to cotton, a cellulosic fiber, through a two-step, two-bath mordanting and

dyeing process.[2]

pH Indicator
While less documented than its dyeing applications, Mordant Orange 6 is reported to function

as a pH indicator, changing color over a specific pH range.
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pH Range Color Change

10.5 - 12.0 Yellow to Red

Note: Detailed protocols for the preparation and use of Mordant Orange 6 as a pH indicator

are not readily available in the reviewed literature.

Other Potential Applications
Some sources mention the use of Mordant Orange 6 in coloring paper and its potential as an

analytical reagent. However, detailed scientific studies or protocols for these applications are

not well-documented in the available literature. The speculative mentions of its use in relation

to "anti-AIDS agents" and "soy sauce" are not substantiated by any scientific evidence found

during this review.

Experimental Protocols
Synthesis of Mordant Orange 6
The synthesis of Mordant Orange 6 involves a two-step diazotization and coupling reaction.

Step 1: Diazotization

Step 2: Azo Coupling

4-((4-Aminophenyl)diazenyl)benzenesulfonic acid
Diazonium Salt Intermediate

Reaction

Diazotizing Agent
(e.g., NaNO₂/HCl)

Mordant Orange 6

Coupling Reaction

2-Hydroxybenzoic acid
(Salicylic acid)

Click to download full resolution via product page
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Manufacturing process of Mordant Orange 6.

Methodology:

The synthesis is achieved through the diazotization of 4-((4-

aminophenyl)diazenyl)benzenesulfonic acid, followed by a coupling reaction with 2-

hydroxybenzoic acid (salicylic acid).[1]

General Protocol for Mordant Dyeing of Wool with
Mordant Orange 6
This protocol is a generalized procedure based on standard mordant dyeing techniques.

Scouring of Wool Fibers

Preparation of Mordant Bath

Mordanting of Wool

Preparation of Dye Bath

Dyeing of Mordanted Wool

Rinsing and Drying

Click to download full resolution via product page
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General workflow for mordant dyeing of wool.

a. Scouring (Cleaning the Wool):

Prepare a solution of a neutral soap or detergent in warm water.

Immerse the wool fibers in the solution and gently agitate.

Rinse the fibers thoroughly with clean water to remove all soap and impurities.

Gently squeeze out excess water.

b. Mordanting:

Select a mordant (e.g., aluminum sulfate or potassium dichromate).

Dissolve the mordant in hot water in a non-reactive pot (e.g., stainless steel).

Add enough cold water to the pot to allow the wool fibers to move freely.

Immerse the scoured, wet wool into the mordant bath.

Slowly heat the bath to a simmer (around 80-90°C) and maintain for approximately 1 hour,

stirring gently occasionally.

Allow the bath to cool, then remove the wool.

Rinse the mordanted wool thoroughly.

c. Dyeing:

Dissolve the Mordant Orange 6 powder in hot water in a separate non-reactive pot.

Add enough cold water to the dyebath for the fibers to be fully submerged.

Immerse the wet, mordanted wool into the dyebath.

Slowly heat the dyebath to a simmer and maintain for 1-2 hours, or until the desired color is

achieved.
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Allow the dyebath to cool completely.

d. Finishing:

Remove the dyed wool from the dyebath.

Rinse with clean water until the water runs clear.

Gently squeeze out excess water and allow to air dry away from direct sunlight.

Optimized Protocol for Dyeing Cotton with Mordant
Orange 6 (Based on Ding and Freeman, 2017)
This protocol is adapted from the findings of Ding and Freeman for applying Mordant Orange
6 to cotton fabric.[2]
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Step 1: Pre-treatment (Mordanting)

Step 2: Dyeing

Scour Cotton Fabric

Prepare Mordant Bath
(e.g., FeSO₄ or Al₂(SO₄)₃)

Immerse Fabric in Mordant Bath

Heat and Maintain Temperature

Prepare Mordant Orange 6 Dye Bath

Immerse Mordanted Fabric

Heat and Maintain Temperature

Rinse and Wash

Click to download full resolution via product page

Optimized two-step workflow for dyeing cotton.
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a. Pre-treatment (Mordanting):

Scour the cotton fabric to remove any impurities.

Prepare a mordant bath containing either ferrous sulfate (FeSO₄) or aluminum sulfate

(Al₂(SO₄)₃).

Immerse the scoured cotton fabric in the mordant bath.

Heat the bath and maintain at the optimized temperature and time as determined by the

study.

b. Dyeing:

Prepare a separate dyebath with Mordant Orange 6.

Transfer the mordanted and rinsed cotton fabric to the dyebath.

Heat the dyebath to the optimized temperature and maintain for the specified duration to

achieve the desired shade.

After dyeing, the fabric should be thoroughly rinsed and washed to remove any unfixed dye.

For precise concentrations, temperatures, and durations, it is highly recommended to consult

the original research paper by Ding and Freeman (2017).

Conclusion
Mordant Orange 6 is a versatile mordant dye with its primary application firmly established in

the textile industry for dyeing protein and polyamide fibers. Its utility can be extended to

cellulosic fibers like cotton through optimized mordanting procedures. The color and fastness

properties are highly dependent on the chosen mordant, offering a degree of flexibility in the

final product. While its use as a pH indicator is noted, further research is required to establish

standardized protocols. The potential for other applications, such as in analytical chemistry,

remains an area for future investigation. This guide provides a foundational understanding of

the synthesis, properties, and applications of Mordant Orange 6, serving as a valuable starting

point for researchers and industry professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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